Cas no 798567-87-0 (1,3-Benzenediamine, 5-iodo-2-methyl-)

• Product Name: 1,3-Benzenediamine, 5-iodo-2-methyl-
• CAS No: 798567-87-0
• MF: C₇H₉IN₂
• MW: 248.064233541489
• CID: 531636
• PubChem ID: 23009694
• Update Time: 2025-04-19

1,3-Benzenediamine, 5-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 5-iodo-2-methyl-
• 5-iodo-2-methylbenzene-1,3-diamine
• AKOS004121626
• DTXSID30629763
• 798567-87-0

• Inchi： 1S/C7H9IN2/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,9-10H2,1H3
• InChI Key： RWWJAFGHOWONLG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(C=1)N)N

Computed Properties

• Exact Mass: 247.98105g/mol
• Monoisotopic Mass: 247.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų